6-bromo-8-methyl-1,4-dihydroquinolin-4-one
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Description
6-bromo-8-methyl-1,4-dihydroquinolin-4-one is a chemical compound with the molecular formula C10H8BrNO and a molecular weight of 238.08 g/mol It is a derivative of quinoline, a heterocyclic aromatic organic compound
Properties
CAS No. |
2345601-71-8 |
|---|---|
Molecular Formula |
C10H8BrNO |
Molecular Weight |
238.1 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-bromo-8-methyl-1,4-dihydroquinolin-4-one typically involves the bromination of 8-methylquinolin-4-one. One common method includes the use of bromine in acetic acid as the brominating agent. The reaction is carried out under reflux conditions, and the product is isolated through crystallization .
Industrial Production Methods
While specific industrial production methods for 6-bromo-8-methyl-1,4-dihydroquinolin-4-one are not widely documented, the general approach would involve large-scale bromination reactions using automated reactors to ensure consistent quality and yield. The process would likely include steps for purification and quality control to meet industrial standards.
Chemical Reactions Analysis
Types of Reactions
6-bromo-8-methyl-1,4-dihydroquinolin-4-one can undergo various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.
Oxidation Reactions: The compound can be oxidized to form quinoline derivatives with different oxidation states.
Reduction Reactions: Reduction of the carbonyl group can lead to the formation of dihydroquinoline derivatives.
Common Reagents and Conditions
Substitution Reactions: Typically involve nucleophiles like sodium azide or potassium thiocyanate in polar solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).
Oxidation Reactions: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.
Reduction Reactions: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.
Major Products Formed
Substitution Reactions: Products include 6-azido-8-methyl-1,4-dihydroquinolin-4-one or 6-thiocyanato-8-methyl-1,4-dihydroquinolin-4-one.
Oxidation Reactions: Products include quinoline-4,8-dione derivatives.
Reduction Reactions: Products include 6-bromo-8-methyl-1,4,5,6-tetrahydroquinolin-4-one.
Scientific Research Applications
6-bromo-8-methyl-1,4-dihydroquinolin-4-one has several applications in scientific research:
Medicinal Chemistry: It is used as a building block for the synthesis of various pharmacologically active compounds, including potential anticancer and antimicrobial agents.
Materials Science: The compound can be used in the development of organic semiconductors and light-emitting diodes (LEDs) due to its unique electronic properties.
Biological Studies: It serves as a probe in biochemical assays to study enzyme interactions and inhibition mechanisms.
Mechanism of Action
The mechanism of action of 6-bromo-8-methyl-1,4-dihydroquinolin-4-one depends on its specific application:
Medicinal Chemistry: The compound may act by inhibiting specific enzymes or receptors involved in disease pathways.
Biological Studies: It can interact with proteins and nucleic acids, affecting their function and providing insights into biological processes.
Comparison with Similar Compounds
Similar Compounds
6-bromo-8-fluoro-2-methyl-1,4-dihydroquinolin-4-one: Similar structure but with a fluorine atom instead of a methyl group.
6-bromo-8-methyl-3,4-dihydroquinolin-2(1H)-one: Similar structure but with a different position of the carbonyl group.
Uniqueness
6-bromo-8-methyl-1,4-dihydroquinolin-4-one is unique due to its specific substitution pattern, which imparts distinct electronic and steric properties. These properties influence its reactivity and interactions with biological targets, making it a valuable compound for various applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
